Cas no 199678-23-4 (2-4-(Trifluoromethoxy)phenylethan-1-amine Hydrochloride)

• Product Name: 2-4-(Trifluoromethoxy)phenylethan-1-amine Hydrochloride
• CAS No: 199678-23-4
• MF: C₉H₁₁ClF₃NO
• MW: 241.63795208931
• CID: 1391281
• PubChem ID: 42942089
• Update Time: 2025-04-20

2-4-(Trifluoromethoxy)phenylethan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-(trifluoromethoxy)-, hydrochloride
• 1-(2-AMINOETHYL)-4-(TRIFLUOROMETHOXY)BENZENE HYDROCHLORIDE
• 2- pound 4-(Trifluoromethoxy)phenyl pound(c)ethan-1-amine hydrochloride
• SCHEMBL2445996
• EN300-42577
• Z432066958
• MFCD11857918
• 2-(4-(trifluoromethoxy)phenyl)ethanamine hydrochloride
• 2-(4-trifluoromethoxy-phenyl)-ethylamine hydrochloride
• 199678-23-4
• 2-[4-(trifluoromethoxy)phenyl]ethanamine;hydrochloride
• AKOS025211699
• 2-[4-(trifluoromethoxy)phenyl]ethan-1-aminehydrochloride
• C9H11ClF3NO
• 2-[4-(trifluoromethoxy)phenyl]ethan-1-amine hydrochloride
• 2-4-(Trifluoromethoxy)phenylethan-1-amine Hydrochloride

• Inchi： 1S/C9H10F3NO.ClH/c10-9(11,12)14-8-3-1-7(2-4-8)5-6-13;/h1-4H,5-6,13H2;1H
• InChI Key： HEARFVMJSOXMFY-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)CCN)(F)F

Computed Properties

• Exact Mass: 241.04823
• Monoisotopic Mass: 241.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: 167-169 °C
• PSA: 35.25

2-4-(Trifluoromethoxy)phenylethan-1-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)